molecular formula C17H12O2 B8681535 2-Methyl-3-phenylnaphthoquinone CAS No. 18690-79-4

2-Methyl-3-phenylnaphthoquinone

Cat. No.: B8681535
CAS No.: 18690-79-4
M. Wt: 248.27 g/mol
InChI Key: GMOSYCUDTZFACG-UHFFFAOYSA-N
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Description

2-Methyl-3-phenylnaphthoquinone is a useful research compound. Its molecular formula is C17H12O2 and its molecular weight is 248.27 g/mol. The purity is usually 95%.
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Properties

CAS No.

18690-79-4

Molecular Formula

C17H12O2

Molecular Weight

248.27 g/mol

IUPAC Name

2-methyl-3-phenylnaphthalene-1,4-dione

InChI

InChI=1S/C17H12O2/c1-11-15(12-7-3-2-4-8-12)17(19)14-10-6-5-9-13(14)16(11)18/h2-10H,1H3

InChI Key

GMOSYCUDTZFACG-UHFFFAOYSA-N

Canonical SMILES

CC1=C(C(=O)C2=CC=CC=C2C1=O)C3=CC=CC=C3

Origin of Product

United States

Synthesis routes and methods

Procedure details

In a 200 ml of Erlenmeyer flask were placed 5.0 g (26.5 mmols) of 2,3-diaminonaphthoquinone and 75 ml of acetic acid/water (1/1), a solution composed of 5.9 g (39.8 mmols) of 1-phenyl-1,2-propanedione and 25 ml of acetic acid/water (1/1) was added dropwise to the mixture under ice-cooling over a period of about 10 minutes, and after stirring the mixture for 5 minutes, yellow precipitates thus formed were collected by filtration and washed with water. The precipitates were dissolved in methylene chloride, and after purifying the product with silica gel short column (eluted by methylene chloride), the product was recrystallized from methylene chloridemethanol to provide 6.22 g (78%) of 2-methyl-3-phenylnaphthoquinone (Compound Id-11) as a yellow powder. Melting point 235°-236° C. The infrared spectrum of the compound obtained is shown in FIG. 7.
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5 g
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5.9 g
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25 mL
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75 mL
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